Cas no 198696-84-3 (methyl 4,6,7-trichloro-quinoline-2-carboxylate)

• Product Name: methyl 4,6,7-trichloro-quinoline-2-carboxylate
• CAS No: 198696-84-3
• MF: C₁₁H₆Cl₃NO₂
• MW: 290.529839992523
• CID: 908563
• PubChem ID: 34173870
• Update Time: 2025-04-19

methyl 4,6,7-trichloro-quinoline-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• methyl 4,6,7-trichloro-quinoline-2-carboxylate
• 2-Quinolinecarboxylic acid, 4,5,7-trichloro-, methyl ester
• methyl 4,6,7-trichloroquinoline-2-carboxylate
• 2-Quinolinecarboxylic acid, 4,5,7-trichloro-, methyl ester
• DTXSID60652908
• METHYL4,6,7-TRICHLORO-QUINOLINE-2-CARBOXYLATE
• 198696-84-3
• 4,5,7-Trichloro-2-quinolinecarboxylic acid methyl ester

• Inchi： 1S/C11H6Cl3NO2/c1-17-11(16)10-3-6(12)5-2-7(13)8(14)4-9(5)15-10/h2-4H,1H3
• InChI Key： IUORCKWAHAFGEX-UHFFFAOYSA-N
• SMILES： ClC1C=C(C(=O)OC)N=C2C=C(C(=CC2=1)Cl)Cl

Computed Properties

• Exact Mass: 288.94600
• Monoisotopic Mass: 288.946412g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 302
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 39.2Ų

Experimental Properties

• PSA: 39.19000
• LogP: 3.98160